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Compound of Interest

Compound Name: Acetyl fluoride, chlorofluorothio-
CAS No.: 814-84-6
Cat. No.: B12664599
Get Quote
. J

Part 1: Executive Summary & Chemical Profile

Chlorofluorothioacetyl fluoride (

) is a highly reactive thioacyl fluoride. Unlike its oxygenated counterparts (acyl fluorides),
thioacyl fluorides are potent dienophiles and heterodienes, making them invaluable for
synthesizing complex fluorinated heterocycles found in modern pesticides (insecticides and
fungicides).

Core Utility in Agrochemicals[1]

o Heterocycle Construction: Acts as a "super-dienophile” in Diels-Alder reactions to build
fluorinated dihydrothiopyrans and thiazoles.

 Bioisosteric Replacement: Facilitates the introduction of the

and

motifs, which modulate lipophilicity and metabolic stability in active ingredients (Als).
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» Late-Stage Functionalization: Enables the insertion of sulfur-containing fluorinated handles
into aromatic scaffolds.

Chemical Identity

Property Specification

IUPAC Name 2-Chloro-2-fluoroethanethioyl fluoride
Common Name Chlorofluorothioacety! fluoride
Formula

Structure

Low; prone to dimerization and hydrolysis. Best

Stability generated in situ or stored at

Generates HF upon hydrolysis; Nephrotoxic
Key Hazard ) ] ]
metabolites (cysteine conjugate pathway).

Part 2: Synthesis & Preparation Protocols

Due to its instability, Chlorofluorothioacetyl fluoride is rarely purchased. It must be synthesized
immediately prior to use.

Protocol A: Synthesis via Dehydrofluorination

Principle: Elimination of HF from fluorinated ethanethiols over a metal fluoride catalyst.
Reagents:
e Precursor: 1-Chloro-1,2,2-trifluoroethanethiol (

) or 1,1,2-trifluoro-2-chloroethanethiol.

o Catalyst: Sodium Fluoride (NaF) pellets (act as HF scavenger/catalyst).

e Solvent: Anhydrous Diglyme (if liquid phase) or Vapor Phase (neat).
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Step-by-Step Workflow:

e Setup: Pack a quartz or Monel tube with dried NaF pellets. Preheat the tube to 400-600°C
(Vapor Phase method) or maintain at 20-50°C for liquid phase elimination (milder, preferred
for lab scale).

o Feed: Pass the precursor vapor (diluted with

) through the packed column.

» Reaction:

e Collection: Trap the product immediately in a cold trap (
/ liquid
) to prevent polymerization.

 Purification: Low-temperature fractional distillation (keep system

Critical Control Point: The product is a deep blue or yellow liquid/gas (characteristic of thioacyl
fluorides). Loss of color indicates dimerization or decomposition.

Part 3: Application Protocols in Agrochemical
Design

Workflow 1: Synthesis of Fluorinated Dihydrothiopyrans
(Diels-Alder)

This is the primary application. The

group is an electron-poor heterodienophile, reacting instantly with dienes to form sulfur
heterocycles common in insecticides.

Target: Synthesis of 2-fluoro-2-chlorofluoromethyl-3,6-dihydro-2H-thiopyran derivatives.

Protocol:
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Preparation: Dissolve freshly prepared Chlorofluorothioacetyl fluoride (1.0 eq) in anhydrous
ether at

Addition: Slowly add 1,3-Butadiene (or substituted diene like Isoprene) (1.2 eq) via cannula.

e Cyclization: Allow the mixture to warm slowly to

. The deep color of the thioacyl fluoride will fade as the cycloaddition proceeds.

o Mechanism:[1][2][3][4] [4+2] Cycloaddition where the
bond acts as the dienophile.

o Workup: Remove solvent under reduced pressure. The resulting fluorinated thiopyran is
stable and can be purified by chromatography.

Significance: The resulting ring system mimics the pyranose rings in sugar-based signaling
molecules but with altered lipophilicity due to the F/CI/S substitution, a strategy used in
designing novel nematicides.

Workflow 2: Thioacylation of Amines (Thioamide
Synthesis)

Used to generate fluorinated thioamides, which are precursors to thiazole-based fungicides.
Protocol:
o Reagents: Chlorofluorothioacetyl fluoride (1.0 eq), Primary Amine (
, 1.0 eq), Trimethylamine (1.1 eq).
» Condition:
in Dichloromethane (DCM).

e Reaction:
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e Observation: Reaction is extremely fast. Quench immediately with dilute acid to remove
amine salts.

e QOutcome: Yields

-chlorofluoro-thioacetamides. These can be cyclized with

-haloketones (Hantzsch synthesis) to form 2-(chlorofluoromethyl)thiazoles.

Part 4: Mechanism & Logic (DOT Visualization)

The following diagram illustrates the synthesis of the reagent and its divergence into two critical
agrochemical pathways: Heterocycle formation and Thioamide synthesis.

1,3-Diene
(e.g., Butadiene) [F7=====-—o______

[4+2] Cycloaddition
(-78°C 10 -20°C)

Target 1:
Fluorinated Dihydrothiopyran
(Nematicide Scaffold)

Intermediate:
alpha-Chlorofluoro-thioamide

REAGENT:
Chlorofluorothioacetyl Fluoride
(Unstable Intermediate)

Precursor:
1,1,2-Trifluoro-2-chloroethanethiol

(Base, -78°C)

Primary Amine | ————-==-==""""""""
(R-NH2)

Target 2:
2-(Chlorofluoromethyl)thiazole
(Fungicide Scaffold)

Click to download full resolution via product page

Caption: Synthetic pathways for Chlorofluorothioacetyl fluoride, transforming from a thiol
precursor into heterocyclic agrochemical scaffolds.

Part 5: Safety & Toxicology (E-E-A-T)
Warning: Working with thioacyl fluorides requires Level 4 safety protocols.

o HF Generation: Hydrolysis of Chlorofluorothioacetyl fluoride releases Hydrogen Fluoride
(HF). All experiments must be conducted in a fume hood with calcium gluconate gel readily
available.
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» Nephrotoxicity: Research indicates that metabolites of chlorofluorothio- compounds
(specifically cysteine conjugates) are processed by renal

-lyases into reactive thioacylating agents that damage kidney mitochondria (See Reference
2).

o Protocol Adjustment: Avoid skin contact at all costs. Use double-gloving (Nitrile +
Laminate) and full-face respiratory protection if the closed system is breached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 4. W02020250183A1 - Fused heterocyclic compounds and their use as pest control agents -
Google Patents [patents.google.com]

o To cite this document: BenchChem. [Technical Guide: Chlorofluorothioacetyl Fluoride in
Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12664599/docs#technical-guide-
chlorofluorothioacetyl-fluoride-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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